Cas no 96525-74-5 (1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene)

• Product Name: 1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene
• CAS No: 96525-74-5
• MF: C₁₄H₁₂ClF
• MW: 234.696486473083
• CID: 2819952
• PubChem ID: 71331501
• Update Time: 2025-04-21

1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 96525-74-5
• 1-Chloro-3-fluoro-2-[(2-methylphenyl)methyl]benzene
• DTXSID90760080

• Inchi： 1S/C14H12ClF/c1-10-5-2-3-6-11(10)9-12-13(15)7-4-8-14(12)16/h2-8H,9H2,1H3
• InChI Key： RKELTOZRKVXBCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1C=CC=CC=1C)F

Computed Properties

• Exact Mass: 234.0611562Da
• Monoisotopic Mass: 234.0611562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų